Cas no 97101-46-7 (Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester)

• Product Name: Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester
• CAS No: 97101-46-7
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 800789
• PubChem ID: 10910100
• Update Time: 2025-04-19

Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester
• methyl 3-(acetylthio)-2-methyl-propanoate
• methyl 3-(acetylthio)isobutyrate
• methyl 3-(acetylsulfanyl)-2-methylpropionate
• DTXSID901276269
• methyl (r,s)-beta-acetylmercaptoisobutyrate
• NS00009401
• methyl 3-acetylsulfanyl-2-methylpropanoate
• ACMC-209qci
• methyl beta-(acetylthio)isobutyrate
• CHEBI:137432
• SCHEMBL6229414
• 92065-73-1
• 97101-46-7
• methyl 3-(acetylsulfanyl)-2-methylpropanoate
• methyl 3-(acetylthio)-2-methylpropionate
• EC 411-040-7
• methyl 3-(acetylthio)-2-methylpropanoate
• DL-MATI
• 3-(Acetylthio)-2-methylpropionic acid methyl ester
• DTXSID70448011

• Inchi： 1S/C7H12O3S/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3
• InChI Key： ODXYWRPJDYJIPT-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)OC)C

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.7Ų

Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester Security Information

• Hazard Category Code： 22-43-50/53
• Safety Instruction： 24-37-60-61
• Hazardous Material Identification：